1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide

• IUPAC Name: tridodecyl(methyl)azanium;bromide
• InChI: InChI=1S/C37H78N.BrH/c1-5-8-11-14-17-20-23-26-29-32-35-38(4,36-33-30-27-24-21-18-15-12-9-6-2)37-34-31-28-25-22-19-16-13-10-7-3;/h5-37H2,1-4H3;1H/q+1;/p-1
• InChI Key: XDUVTZGINNGNAG-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCC[N+](C)(CCCCCCCCCCCC)CCCCCCCCCCCC.[Br-]
• Molecular Formula: C37H78BrN
• DSSTOX Substance ID: DTXSID60567760
• Molecular Weight: 616.9 g/mol
• CAS RN: 29920-02-3

Description

1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide, commonly known as Dodecyltrimethylammonium bromide (DTAB), is a cationic surfactant that is widely used in various scientific research applications. It is a quaternary ammonium compound that is used as a detergent, emulsifier, and disinfectant. DTAB is a versatile compound that has been widely used in the synthesis of nanoparticles, drug delivery systems, and in the preparation of DNA and protein samples for electrophoresis.

Mechanism of Action

1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide acts as a cationic surfactant, which means that it has a positive charge on its surface. This charge allows it to interact with negatively charged molecules such as DNA and proteins. 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide molecules form micelles in solution, which helps in the solubilization of hydrophobic molecules such as lipids. The positive charge on the surface of 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide also allows it to interact with negatively charged cell membranes, which results in the disruption of the membrane and the release of cellular contents.
Biochemical and Physiological Effects:
1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide has been found to have various biochemical and physiological effects. It has been shown to cause cell death in various cell lines, including cancer cells. 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide has also been found to have antimicrobial properties, which makes it effective in the treatment of various infections. 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide has been shown to interact with proteins and enzymes, which can result in the inhibition of their activity.

Advantages and Limitations for Lab Experiments

1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide has several advantages in lab experiments. It is a versatile compound that can be used in various applications such as the synthesis of nanoparticles, drug delivery systems, and in the preparation of DNA and protein samples for electrophoresis. 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide is also relatively inexpensive and readily available. However, 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide has some limitations. It can be toxic to cells at high concentrations, which can limit its use in certain applications. 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide can also interfere with the activity of enzymes and proteins, which can affect the results of experiments.

Future Directions

There are several future directions for the use of 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide in scientific research. One area of research is the use of 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide in the synthesis of nanoparticles for drug delivery systems. 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide has been found to be effective in the preparation of liposomes, which are used in drug delivery systems. Another area of research is the use of 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide in the preparation of DNA and protein samples for electrophoresis. 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide has been found to be effective in the solubilization of these molecules, which can improve the quality of electrophoresis results. Additionally, 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide can be used in the preparation of antimicrobial agents, which can be used in the treatment of various infections.

Synthesis Methods

1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide can be synthesized by the reaction of dodecylamine with methyl iodide, followed by the reaction of the resulting compound with sodium bromide. The reaction results in the formation of 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide, which is then purified using various methods such as precipitation, extraction, and chromatography.

Scientific Research Applications

1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide has been extensively used in various scientific research applications such as the synthesis of nanoparticles, drug delivery systems, and in the preparation of DNA and protein samples for electrophoresis. It has also been used in the preparation of liposomes, which are used in drug delivery systems. 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide has been found to be effective in the preparation of DNA and protein samples for electrophoresis, as it helps in the solubilization of these molecules.